Cas no 69165-35-1 (4-(trifluoromethyl)sulfanylbenzene-1-thiol)

4-(trifluoromethyl)sulfanylbenzene-1-thiol structure
69165-35-1 structure
Product Name:4-(trifluoromethyl)sulfanylbenzene-1-thiol
CAS No:69165-35-1
MF:C7H5F3S2
MW:210.239809751511
CID:6005424
PubChem ID:22485397
Update Time:2023-12-13

4-(trifluoromethyl)sulfanylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(trifluoromethyl)sulfanylbenzene-1-thiol
    • SCHEMBL5919354
    • EN300-1934294
    • 4-[(trifluoromethyl)sulfanyl]benzene-1-thiol
    • CFVKCCCWSLONNE-UHFFFAOYSA-N
    • 4-(trifluoromethylthio)thiophenol
    • 69165-35-1
    • Inchi: 1S/C7H5F3S2/c8-7(9,10)12-6-3-1-5(11)2-4-6/h1-4,11H
    • InChI Key: CFVKCCCWSLONNE-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=CC(=CC=1)S

Computed Properties

  • Exact Mass: 209.97847699g/mol
  • Monoisotopic Mass: 209.97847699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

4-(trifluoromethyl)sulfanylbenzene-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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4-[(trifluoromethyl)sulfanyl]benzene-1-thiol
69165-35-1
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$986.0 2023-09-17
Enamine
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EN300-1934294-0.25g
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Enamine
EN300-1934294-1.0g
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Enamine
EN300-1934294-2.5g
4-[(trifluoromethyl)sulfanyl]benzene-1-thiol
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$1931.0 2023-09-17
Enamine
EN300-1934294-5.0g
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